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Compound of Interest

Compound Name: Shp2-IN-9

Cat. No.: B10856757

Essential Safety and Handling Guide for Shp2-
IN-9

This document provides immediate and essential safety and logistical information for
researchers, scientists, and drug development professionals handling the SHP2 inhibitor,
Shp2-IN-9. It offers procedural, step-by-step guidance for safe operational use and disposal.

Hazard Identification and Safety Data

Shp2-IN-9 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[1] Adherence to strict safety protocols is mandatory to mitigate exposure risks and
prevent environmental contamination.
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GHS Precautionary

Hazard Classification Description
Statement
P301 + P312: IF

o ) SWALLOWED: Call a POISON

Acute Oral Toxicity Harmful if swallowed.[1] o
CENTER or doctor/physician if
you feel unwell.[1]

) o ) o P273: Avoid release to the
Acute Aquatic Toxicity Very toxic to aquatic life.[1]

environment.[1]

) ] o Very toxic to aquatic life with ]
Chronic Aquatic Toxicity ) P391: Collect spillage.[1]
long lasting effects.[1]

Storage Conditions Temperature Duration
Powder -20°C 2 years

In DMSO 4°C 2 weeks
In DMSO -80°C 6 months

Operational Plan: Safe Handling of Shp2-IN-9

This operational plan outlines the procedures for safely handling Shp2-IN-9 from receipt to
preparation for experimental use.

1. Personal Protective Equipment (PPE)
Before handling Shp2-IN-9, all personnel must be equipped with the following PPE:

o Gloves: Nitrile gloves are preferred due to their chemical resistance.[2][3] Always inspect
gloves for tears or punctures before use. For extended contact, consider double-gloving.

o Eye Protection: Safety glasses with side shields are the minimum requirement.[4] Chemical
splash goggles are recommended when there is a risk of splashing.[4]

o Lab Coat: A long-sleeved, impermeable lab coat should be worn to protect the skin and
clothing.
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» Respiratory Protection: When handling the powder outside of a certified chemical fume hood
or for large quantities, a properly fitted N95 respirator or higher is recommended to avoid
inhalation.

2. Receiving and Storage

e Upon receipt, visually inspect the package for any signs of damage or leakage. If
compromised, follow institutional spill procedures.

e Log the date of receipt and opening on the container.

» Store the compound in a tightly sealed container in a designated, well-ventilated, and cool
area as per the temperature guidelines in the table above.[1]

3. Weighing and Solution Preparation

» All weighing of powdered Shp2-IN-9 must be conducted in a certified chemical fume hood or
a balance enclosure to minimize inhalation exposure.

o Use disposable weigh boats to prevent cross-contamination.

e When preparing solutions, add the solvent (e.g., DMSO) to the pre-weighed compound
slowly to avoid splashing.

« If sonication is required to dissolve the compound, ensure the vial is securely capped.
Experimental Protocol: Cell-Based Assay

This section provides a representative protocol for utilizing Shp2-IN-9 in a cell-based assay.
1. Preparation of Stock Solution (e.g., 10 mM in DMSO)

o Calculate the required mass of Shp2-IN-9 for the desired volume and concentration.

o Carefully weigh the powdered compound in a chemical fume hood.

¢ Add the appropriate volume of DMSO to the powder to achieve a 10 mM stock solution.
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e Vortex or sonicate at room temperature until the compound is fully dissolved.

« Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and
store at -80°C.

2. Cell Treatment
e Thaw an aliquot of the Shp2-IN-9 stock solution at room temperature.

» Perform serial dilutions of the stock solution in cell culture media to achieve the desired final
concentrations for your experiment. It is recommended to perform initial dilutions in DMSO
before the final dilution in agueous media to prevent precipitation.

e Add the diluted Shp2-IN-9 to your cell cultures and incubate for the desired time period.

 Include a vehicle control (e.g., DMSO at the same final concentration) in your experimental
setup.

Disposal Plan
Proper disposal of Shp2-IN-9 and associated waste is critical due to its high aquatic toxicity.[1]
1. Solid Waste

» All solid waste contaminated with Shp2-IN-9 (e.g., weigh boats, pipette tips, gloves, bench
paper) must be collected in a designated, sealed, and clearly labeled hazardous waste
container.

2. Liquid Waste

e Unused stock solutions and experimental media containing Shp2-IN-9 must be collected in a
sealed and labeled hazardous chemical waste container.

e Do not pour any liquid waste containing Shp2-IN-9 down the drain, as this can be highly
toxic to aquatic organisms.[5]

3. Decontamination
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» All non-disposable equipment (e.g., spatulas, glassware) that has come into contact with
Shp2-IN-9 should be decontaminated with an appropriate solvent (e.g., ethanol) before
washing. The decontamination solvent should be collected as hazardous waste.

o Wipe down all work surfaces in the chemical fume hood with a suitable cleaning agent after
each use.

Workflow for Safe Handling of Shp2-IN-9
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Caption: Workflow for the safe handling of Shp2-IN-9 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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